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Cat. No.: B049877 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

heterocyclic compound 6-bromo-1H-indazol-4-amine, a molecule of interest for researchers,

scientists, and professionals in the field of drug development. This document summarizes

available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, and outlines the detailed experimental protocols for these analytical techniques.

Summary of Spectroscopic Data
The structural elucidation of 6-bromo-1H-indazol-4-amine is supported by a combination of

spectroscopic techniques. The following tables summarize the key quantitative data obtained

from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available

¹³C NMR (Carbon-13 NMR) Data
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Chemical Shift (δ) ppm Assignment

Data not available

Note: Specific experimental ¹H and ¹³C NMR data for 6-bromo-1H-indazol-4-amine are not

readily available in the public domain at this time. The tables are provided as a template for

data presentation.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

Data not available

Note: Specific experimental IR data for 6-bromo-1H-indazol-4-amine is not readily available in

the public domain at this time. The table is provided as a template for data presentation.

Mass Spectrometry (MS)
Predicted mass spectrometry data for various adducts of 6-bromo-1H-indazol-4-amine has

been calculated.[1]

Adduct m/z

[M+H]⁺ 211.98178

[M+Na]⁺ 233.96372

[M-H]⁻ 209.96722

[M+NH₄]⁺ 229.00832

[M+K]⁺ 249.93766

[M]⁺ 210.97395

[M]⁻ 210.97505
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The following are detailed methodologies for the key spectroscopic techniques cited. These are

generalized protocols that can be adapted for the analysis of 6-bromo-1H-indazol-4-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Weigh approximately 5-20 mg of the 6-bromo-1H-indazol-4-amine sample.

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry

NMR tube to a final volume of approximately 0.6-0.7 mL.

Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if

necessary.

Data Acquisition:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum. Typical parameters include a sufficient number of scans to

achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift

range for organic molecules, and a relaxation delay of 1-5 seconds.

For ¹³C NMR, a larger sample amount (20-50 mg) may be necessary. The acquisition will

require a greater number of scans due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.
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Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid 6-bromo-1H-indazol-4-amine sample directly onto the

ATR crystal.

Apply pressure using the instrument's anvil to ensure good contact between the sample and

the crystal.

Data Acquisition:

Record the background spectrum of the empty ATR crystal.

Record the sample spectrum.

The spectrum is typically collected over a range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹. Multiple scans are averaged to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and elemental composition of the molecule.

Instrumentation: A mass spectrometer (e.g., Time-of-Flight (TOF), Quadrupole, or Ion Trap)

coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

Prepare a dilute solution of the 6-bromo-1H-indazol-4-amine sample in a suitable volatile

solvent (e.g., methanol, acetonitrile). The concentration should be in the low µg/mL to ng/mL

range.

The solution may be introduced into the mass spectrometer via direct infusion or through a

liquid chromatography (LC) system.

Data Acquisition:

The sample is ionized in the source. For ESI, this involves applying a high voltage to the

liquid sample to create an aerosol of charged droplets.
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The generated ions are then transferred into the mass analyzer, where they are separated

based on their mass-to-charge ratio (m/z).

A mass spectrum is generated by plotting the ion intensity versus the m/z ratio. High-

resolution mass spectrometry (HRMS) can be used to determine the exact mass and

elemental formula.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic characterization of

an organic compound like 6-bromo-1H-indazol-4-amine.

Sample Preparation

Spectroscopic Analysis Data Interpretation

Structural Elucidation

Synthesis & Purification of
6-bromo-1H-indazol-4-amine

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Determine C-H Framework

Identify Functional Groups

Determine Molecular Weight
& Formula

Confirm Structure of
6-bromo-1H-indazol-4-amine

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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